Cas no 167637-41-4 (Ethyl-5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2,4-pentadienoate)

• Product Name: Ethyl-5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2,4-pentadienoate
• CAS No: 167637-41-4
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 110985
• PubChem ID: 29979950
• Update Time: 2025-04-18

Ethyl-5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2,4-pentadienoate Chemical and Physical Properties

Names and Identifiers

• Ethyl-5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-2,4-pentadienoate
• 5-(4-Methoxy-2,3,6-trimethylphenyl)-3-methyl-2,4-pentadienoic Acid Ethyl Ester
• ethyl 3-methyl-5-(4'-methoxy-2',3',6'-trimethylphenyl)-2,4-pentadienoate
• 2,4-Pentadienoic acid,5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-, ethyl ester
• 2,4-Pentadienoic acid, 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-, ethyl ester
• ethyl (2E,4E)-5-(4-methoxy-2,3,6-trimethylphenyl)-3-methylpenta-2,4-dienoate
• 167637-41-4
• starbld0003537

• Inchi： 1S/C18H24O3/c1-7-21-18(19)10-12(2)8-9-16-13(3)11-17(20-6)15(5)14(16)4/h8-11H,7H2,1-6H3/b9-8+,12-10+
• InChI Key： BONIYDFKKJJFBB-CDKJVOIVSA-N
• SMILES： O(C)C1C=C(C)C(/C=C/C(=C/C(=O)OCC)/C)=C(C)C=1C

Computed Properties

• Exact Mass: 288.17300
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Refractive Index: 1.535
• PSA: 35.53000
• LogP: 4.14300